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Abstract
Methyl 2-aminothiazole-5-carboxylate is a pivotal heterocyclic compound with significant

applications in medicinal chemistry and organic synthesis. Its molecular architecture, featuring

a thiazole ring functionalized with both an amino and a methyl ester group, renders it a

versatile building block for the synthesis of complex molecules, most notably the tyrosine

kinase inhibitor, Dasatinib. This guide provides a comprehensive overview of its molecular

structure, physicochemical properties, synthesis protocols, and spectroscopic characterization.

Molecular Structure and Identifiers
Methyl 2-aminothiazole-5-carboxylate is a heteroaromatic compound. The core of the

molecule is a five-membered thiazole ring containing sulfur and nitrogen atoms. This ring is

substituted at the 2-position with an amino group (-NH₂) and at the 5-position with a methyl

carboxylate group (-COOCH₃)[1].

Chemical Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b135236?utm_src=pdf-interest
https://www.benchchem.com/product/b135236?utm_src=pdf-body
https://www.benchchem.com/product/b135236?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/methyl-2-aminothiazole-5-carbo-dic14599.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 6633-61-0[2]

Molecular Formula C₅H₆N₂O₂S[3]

Molecular Weight 158.18 g/mol [3]

SMILES COC(=O)c1cnc(N)s1[2]

InChI Key UJNNCGWBDJHCEM-UHFFFAOYSA-N[2][3]

Molecular Diagram
Caption: 2D structure of Methyl 2-aminothiazole-5-carboxylate.

Physicochemical Properties
The physical and chemical properties of Methyl 2-aminothiazole-5-carboxylate are crucial for

its handling, storage, and application in synthesis.

Property Value Reference

Melting Point 182-186 °C [3]

Boiling Point 298.7 ± 13.0 °C (Predicted) [3]

Density 1.408 ± 0.06 g/cm³ (Predicted) [3]

pKa 3.02 ± 0.10 (Predicted) [3]

LogP 0.36 [2]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[3]

Appearance Tan to Light Brown Solid [3]

Synthesis Protocols
The synthesis of Methyl 2-aminothiazole-5-carboxylate and its derivatives is well-

documented, with various methods developed to improve yield and efficiency. A common and
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effective method is the Hantzsch thiazole synthesis.

One-Pot Synthesis from Ethyl Acetoacetate
A practical one-pot procedure has been described for the synthesis of related ethyl 2-

substituted-4-methylthiazole-5-carboxylates, which can be adapted for the methyl ester[4].

Experimental Protocol:

To a mixture of a β-ketoester (e.g., methyl acetoacetate) in a solvent system of water and

tetrahydrofuran (THF) below 0°C, N-bromosuccinimide (NBS) is added.

The reaction mixture is stirred at room temperature for 2 hours. The progress of the

bromination can be monitored by thin-layer chromatography (TLC).

Thiourea is then added to the reaction mixture.

The mixture is heated to 80°C for 2 hours to facilitate the cyclization reaction, forming the

thiazole ring.

After completion, the product is isolated and purified.

This "one-pot" approach simplifies the traditional two-step process of bromination and

cyclization, making it more efficient[4][5].

Reactants

Reaction Steps Product
Methyl_acetoacetate

1. Bromination
(Water/THF, <0°C to RT)

N-Bromosuccinimide

Thiourea

2. Cyclization
(Heat to 80°C)

Intermediate:
Methyl 2-bromo-3-oxobutanoate

Methyl 2-aminothiazole-5-carboxylate
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Caption: One-pot synthesis workflow for aminothiazole carboxylates.

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and purity assessment of

Methyl 2-aminothiazole-5-carboxylate. While detailed spectra are proprietary to specific

databases, typical expected signals are described below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: Expected signals would include a singlet for the methyl ester protons (-OCH₃), a

singlet for the proton on the thiazole ring, and a broad singlet for the amino protons (-NH₂).

¹³C NMR: Carbon signals corresponding to the methyl group, the ester carbonyl, and the

carbons of the thiazole ring would be observed.

Infrared (IR) Spectroscopy
Key IR absorption bands would be expected for the N-H stretching of the primary amine, C=O

stretching of the ester, C=N stretching of the thiazole ring, and C-S stretching.

Mass Spectrometry (MS)
The mass spectrum would show a molecular ion peak corresponding to the molecular weight of

the compound (158.18 g/mol ).

Biological and Medicinal Significance
Methyl 2-aminothiazole-5-carboxylate is a crucial intermediate in the synthesis of various

biologically active compounds[6][7].

Role in Dasatinib Synthesis
Its most prominent application is as a key building block in the synthesis of Dasatinib, a potent

anticancer drug used to treat certain types of leukemia[6][8]. The 2-aminothiazole core is a

recognized pharmacophore in many kinase inhibitors.
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Other Biological Activities
Derivatives of 2-aminothiazole have demonstrated a wide range of biological activities,

including:

Antitubercular: Some 2-aminothiazole-4-carboxylate derivatives have shown significant

activity against Mycobacterium tuberculosis[9].

Anticancer: Beyond its role in Dasatinib, the 2-aminothiazole scaffold is explored for the

development of other novel antineoplastic agents[8].

General Medicinal Chemistry: The 2-aminothiazole moiety is considered a "privileged

structure" in medicinal chemistry due to its presence in numerous compounds with diverse

therapeutic applications, including antibacterial, antifungal, anti-inflammatory, and antiviral

agents[7][10][11].

Methyl 2-aminothiazole-5-carboxylate

Versatile Synthetic Intermediate
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Caption: Role of the compound in drug development.

Conclusion
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Methyl 2-aminothiazole-5-carboxylate is a compound of high importance in the fields of

organic synthesis and medicinal chemistry. Its well-defined structure and versatile reactivity

make it an invaluable precursor for the development of novel therapeutic agents. The synthetic

protocols are well-established, allowing for its efficient production. Further research into the

applications of this molecule and its derivatives is likely to yield new and important discoveries

in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 2-aminothiazole-
5-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135236#methyl-2-aminothiazole-5-carboxylate-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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